Cas no 223670-46-0 (Guanidine, (4-methyl-1-isoquinolinyl)-)

223670-46-0 structure
Product name:Guanidine, (4-methyl-1-isoquinolinyl)-
CAS No:223670-46-0
MF:C11H12N4
MW:200.2397813797
CID:3914049
Guanidine, (4-methyl-1-isoquinolinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Guanidine, (4-methyl-1-isoquinolinyl)-
- Guanidine, N-(4-methyl-1-isoquinolinyl)-
-
- Inchi: 1S/C11H12N4/c1-7-6-14-10(15-11(12)13)9-5-3-2-4-8(7)9/h2-6H,1H3,(H4,12,13,14,15)
- InChI Key: RCMIBGLRCQEUBZ-UHFFFAOYSA-N
- SMILES: N(C1C2=C(C=CC=C2)C(C)=CN=1)C(=N)N
Computed Properties
- Exact Mass: 200.106
- Monoisotopic Mass: 200.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.3A^2
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Boiling Point: 388.2±44.0 °C(Predicted)
- pka: 9.82±0.30(Predicted)
Guanidine, (4-methyl-1-isoquinolinyl)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-23644053-1.0g |
N''-(4-methylisoquinolin-1-yl)guanidine |
223670-46-0 | 95% | 1.0g |
$0.0 | 2023-02-03 |
Guanidine, (4-methyl-1-isoquinolinyl)- Related Literature
-
Irene Anton-Sales,Anna Laromaine,Anna Roig Biomater. Sci., 2020,8, 2921-2930
-
Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
-
3. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
-
Lanhua Yi,Yuan Meng,Rui Wang,Junjie Fei,Xianyou Wang,Yebo Lu New J. Chem., 2020,44, 13472-13479
-
Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
223670-46-0 (Guanidine, (4-methyl-1-isoquinolinyl)-) Related Products
- 1351599-92-2(2-(1H-1,3-benzodiazol-1-yl)-1-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}ethan-1-one)
- 2172138-99-5(3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidooxolane-3-carboxylic acid)
- 898770-13-3(3-Pyrrolidinomethyl-4'-thiomethylbenzophenone)
- 1935820-71-5(Methyl 5-(trifluoromethyl)-1H-pyrrole-3-carboxylate)
- 1703793-34-3(Avapritinib)
- 2172511-48-5(3-{2-(aminomethyl)-2,3-dihydro-1-benzofuran-5-ylamino}-2,2-dimethylpropan-1-ol)
- 1314725-70-6(1-(2,5-dichlorophenyl)cyclopropane-1-carbonitrile)
- 1600465-81-3(3-amino-1-2-(ethylsulfanyl)ethyl-1,2-dihydropyridin-2-one)
- 2229386-02-9(3-(2-methoxy-4-methylphenyl)methylazetidine)
- 123334-03-2(melamine/hydrogen fluoride)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
